Cas no 62663-41-6 (Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-)
62663-41-6 structure
Product Name:Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
CAS No:62663-41-6
MF:C21H27NS
MW:325.510784387589
CID:436182
PubChem ID:71384085
Update Time:2025-04-19
Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
- 1-[3-(4-methylphenyl)sulfanyl-3-phenylpropyl]piperidine
- 1-{3-[(4-Methylphenyl)sulfanyl]-3-phenylpropyl}piperidine
- DTXSID00806362
- 62663-41-6
-
- Inchi: 1S/C21H27NS/c1-18-10-12-20(13-11-18)23-21(19-8-4-2-5-9-19)14-17-22-15-6-3-7-16-22/h2,4-5,8-13,21H,3,6-7,14-17H2,1H3
- InChI Key: TXSMCFBNUYFXLI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)C(C1C=CC=CC=1)CCN1CCCCC1
Computed Properties
- Exact Mass: 325.18661
- Monoisotopic Mass: 325.18642104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 28.5Ų
Experimental Properties
- PSA: 3.24
Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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